molecular formula C16H12Cl2O B8761633 4-(2,4-dichlorophenyl)-3,4-dihydronaphthalen-1(2H)-one

4-(2,4-dichlorophenyl)-3,4-dihydronaphthalen-1(2H)-one

Cat. No. B8761633
M. Wt: 291.2 g/mol
InChI Key: CADNHVPYLGFYJI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(2,4-dichlorophenyl)-3,4-dihydronaphthalen-1(2H)-one is a useful research compound. Its molecular formula is C16H12Cl2O and its molecular weight is 291.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(2,4-dichlorophenyl)-3,4-dihydronaphthalen-1(2H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(2,4-dichlorophenyl)-3,4-dihydronaphthalen-1(2H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-(2,4-dichlorophenyl)-3,4-dihydronaphthalen-1(2H)-one

Molecular Formula

C16H12Cl2O

Molecular Weight

291.2 g/mol

IUPAC Name

4-(2,4-dichlorophenyl)-3,4-dihydro-2H-naphthalen-1-one

InChI

InChI=1S/C16H12Cl2O/c17-10-5-6-13(15(18)9-10)12-7-8-16(19)14-4-2-1-3-11(12)14/h1-6,9,12H,7-8H2

InChI Key

CADNHVPYLGFYJI-UHFFFAOYSA-N

Canonical SMILES

C1CC(=O)C2=CC=CC=C2C1C3=C(C=C(C=C3)Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a suspension of 60 g (0.45 mole) of aluminium chloride in 100 ml of metadichlorobenzene, 28.8 g (0.2 mole) of α-naphthol are introduced in 10 minutes: the temperature rises from 20° to 45° C. The medium is heated for 1 hour 30 mins at 65° C. then hydrolysed with 400 ml of water. After decantation, the organic phase is separated and concentrated in a vacuum from 2 to 5 torrs at 80° C. The residue is dissolved in 100 ml of isopropanol and the resultant solution cooled at 0° C. for 2 hours. The light beige solid formed is separated by filtration and dried to obtain 41.5 g of the expected compound.
Quantity
60 g
Type
reactant
Reaction Step One
Quantity
28.8 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Name
Quantity
400 mL
Type
reactant
Reaction Step Two
Yield
71%

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